20-hydroxy Prostaglandin E2 20-hydroxy Prostaglandin E2 20-Hydroxy-pge2, also known as 20-oh-pge2, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 20-hydroxy-pge2 is considered to be an eicosanoid lipid molecule. 20-Hydroxy-pge2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 20-Hydroxy-pge2 has been primarily detected in urine. Within the cell, 20-hydroxy-pge2 is primarily located in the membrane (predicted from logP) and cytoplasm. 20-Hydroxy-pge2 can be biosynthesized from prostaglandin E2.
20-hydroxyprostaglandin E2 is a prostaglandin E derivative that is prostaglandin E2 in which one of the methyl hydrogens at position 20 has been replaced by a hydroxy group. It is a prostaglandins E, a secondary allylic alcohol, a primary alcohol and a triol. It derives from a prostaglandin E2. It is a conjugate acid of a 20-hydroxyprostaglandin E2(1-).
Brand Name: Vulcanchem
CAS No.: 57930-95-7
VCID: VC0031423
InChI: InChI=1S/C20H32O6/c21-13-7-3-4-8-15(22)11-12-17-16(18(23)14-19(17)24)9-5-1-2-6-10-20(25)26/h1,5,11-12,15-17,19,21-22,24H,2-4,6-10,13-14H2,(H,25,26)/b5-1-,12-11+/t15-,16+,17+,19+/m0/s1
SMILES: C1C(C(C(C1=O)CC=CCCCC(=O)O)C=CC(CCCCCO)O)O
Molecular Formula: C20H32O6
Molecular Weight: 368.5 g/mol

20-hydroxy Prostaglandin E2

CAS No.: 57930-95-7

Reference Standards

VCID: VC0031423

Molecular Formula: C20H32O6

Molecular Weight: 368.5 g/mol

20-hydroxy Prostaglandin E2 - 57930-95-7

CAS No. 57930-95-7
Product Name 20-hydroxy Prostaglandin E2
Molecular Formula C20H32O6
Molecular Weight 368.5 g/mol
IUPAC Name (Z)-7-[(1R,2R,3R)-2-[(E,3S)-3,8-dihydroxyoct-1-enyl]-3-hydroxy-5-oxocyclopentyl]hept-5-enoic acid
Standard InChI InChI=1S/C20H32O6/c21-13-7-3-4-8-15(22)11-12-17-16(18(23)14-19(17)24)9-5-1-2-6-10-20(25)26/h1,5,11-12,15-17,19,21-22,24H,2-4,6-10,13-14H2,(H,25,26)/b5-1-,12-11+/t15-,16+,17+,19+/m0/s1
Standard InChIKey AZIGEYVZEVXWAD-NZGURKHLSA-N
Isomeric SMILES C1[C@H]([C@@H]([C@H](C1=O)C/C=C\CCCC(=O)O)/C=C/[C@H](CCCCCO)O)O
SMILES C1C(C(C(C1=O)CC=CCCCC(=O)O)C=CC(CCCCCO)O)O
Canonical SMILES C1C(C(C(C1=O)CC=CCCCC(=O)O)C=CC(CCCCCO)O)O
Appearance Assay:≥95%A solution in ethanol
Physical Description Solid
Description 20-Hydroxy-pge2, also known as 20-oh-pge2, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 20-hydroxy-pge2 is considered to be an eicosanoid lipid molecule. 20-Hydroxy-pge2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 20-Hydroxy-pge2 has been primarily detected in urine. Within the cell, 20-hydroxy-pge2 is primarily located in the membrane (predicted from logP) and cytoplasm. 20-Hydroxy-pge2 can be biosynthesized from prostaglandin E2.
20-hydroxyprostaglandin E2 is a prostaglandin E derivative that is prostaglandin E2 in which one of the methyl hydrogens at position 20 has been replaced by a hydroxy group. It is a prostaglandins E, a secondary allylic alcohol, a primary alcohol and a triol. It derives from a prostaglandin E2. It is a conjugate acid of a 20-hydroxyprostaglandin E2(1-).
Synonyms 20-hydroxy-PGE2
20-hydroxyprostaglandin E2
Reference 1.Oliw, E.H. Observations on the substrate specificity of prostaglandin hydroxylases of monkey seminal vesicles and sheep vesicular glands. Biochimica et Biophysica Acta 1001, 107-110 (1989).
PubChem Compound 5283034
Last Modified Nov 11 2021
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